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Compound of Interest

Compound Name: 8-Ethylthiocaffeine

Cat. No.: B13760559 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling and

disposal of chemical compounds is paramount. This guide provides essential, immediate safety

and logistical information for handling 8-Ethylthiocaffeine, including operational and disposal

plans.

Personal Protective Equipment (PPE)
When handling 8-Ethylthiocaffeine, a comprehensive approach to personal protective

equipment is critical to minimize exposure and ensure personal safety. The following table

summarizes the recommended PPE.
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Body Part Required PPE
Specifications and Best
Practices

Hands Double Nitrile Gloves

Wear two pairs of gloves. The

inner glove should be tucked

under the cuff of the lab coat,

and the outer glove should

extend over the cuff. Change

gloves immediately if

contaminated, torn, or

punctured. Regularly change

outer gloves, at a minimum

hourly.[1]

Body
Chemical-Resistant Lab Coat

or Gown

A disposable, low-permeability

fabric gown with a solid front,

long sleeves, and tight-fitting

cuffs is required.[1] Gowns

should be changed

immediately after a spill or

every two to three hours.[2]

Eyes Safety Goggles or Face Shield

Chemical splash goggles are

mandatory. A face shield

should be worn in situations

with a higher risk of splashes.

[2]

Respiratory Respirator (as needed)

Use a NIOSH-approved

respirator, such as an N95,

especially when handling the

powder outside of a certified

chemical fume hood or in case

of a spill.[2]

Feet Closed-Toed Shoes

Chemical-resistant, closed-

toed shoes are required in the

laboratory.
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Quantitative Data Summary
While a specific Safety Data Sheet (SDS) for 8-Ethylthiocaffeine is not readily available, data

for the parent compound, caffeine, can provide some context. It is crucial to handle 8-
Ethylthiocaffeine with a higher degree of caution due to the introduction of the ethylthio group,

which may alter its toxicological profile.

Compound CAS Number
Molecular
Formula

Acute Toxicity
(Oral LD50,
rat)

Hazard
Statements

Caffeine 58-08-2 C₈H₁₀N₄O₂ 192 mg/kg[3]
H302: Harmful if

swallowed[3]

8-

Ethylthiocaffeine
Not available C₁₀H₁₄N₄OS

Data not

available

Handle as a

potentially

hazardous

substance.

Note: The absence of specific toxicity data for 8-Ethylthiocaffeine necessitates treating it as a

compound of unknown toxicity. All handling procedures should reflect this higher level of

caution.

Operational Plan: Step-by-Step Guidance
A systematic approach to handling 8-Ethylthiocaffeine is essential for safety and experimental

integrity.

Preparation and Handling
Pre-Handling Check: Before starting any work, ensure that the chemical fume hood is

certified and functioning correctly. Verify that all necessary PPE is available and in good

condition. Locate the nearest safety shower and eyewash station.

Weighing and Aliquoting: All handling of solid 8-Ethylthiocaffeine must be conducted within

a certified chemical fume hood to prevent inhalation of the powder. Use appropriate tools for

transfer, and minimize the creation of dust.
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Solution Preparation: When preparing solutions, slowly add the solid to the solvent to avoid

splashing. Ensure the container is appropriately labeled with the chemical name,

concentration, date, and your initials.

Experimental Use: Keep all containers with 8-Ethylthiocaffeine sealed when not in use.

Work within the fume hood whenever possible.

Spill Management
Minor Spill (in fume hood):

Alert others in the immediate area.

Wear appropriate PPE (double gloves, lab coat, goggles).

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a labeled hazardous waste container.

Clean the spill area with an appropriate solvent and then with soap and water.

Major Spill (outside fume hood):

Evacuate the immediate area.

Alert your supervisor and the institutional safety office.

Prevent others from entering the area.

If trained and equipped, follow institutional procedures for hazardous spill cleanup, which

may require respiratory protection.

Disposal Plan
Proper disposal of 8-Ethylthiocaffeine and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation:
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Solid Waste: Collect unused 8-Ethylthiocaffeine powder and any contaminated solids

(e.g., weigh boats, contaminated paper towels) in a dedicated, clearly labeled hazardous

waste container.

Liquid Waste: Collect all solutions containing 8-Ethylthiocaffeine in a compatible, sealed,

and clearly labeled hazardous waste container. Do not mix with other waste streams

unless permitted by your institution's waste management guidelines.

Sharps Waste: Needles, syringes, and other contaminated sharps must be disposed of in

a designated sharps container.

Container Labeling: All waste containers must be labeled with "Hazardous Waste," the full

chemical name ("8-Ethylthiocaffeine"), and the approximate concentration and quantity.

Storage: Store waste containers in a designated satellite accumulation area, within

secondary containment, and away from incompatible materials.

Pickup and Disposal: Follow your institution's procedures for requesting hazardous waste

pickup.[4]

Workflow and Logical Relationships
The following diagram illustrates the key decision points and procedural flow for the safe

handling of 8-Ethylthiocaffeine.
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Start: Handling 8-Ethylthiocaffeine
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Handling in Fume Hood
(Weighing, Solution Prep)

Spill Occurs?

Minor Spill Cleanup
(In Fume Hood)

Yes, Minor

Major Spill Response
(Evacuate, Alert)

Yes, Major
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End of Procedure
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Request Waste Pickup
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Caption: Workflow for Safe Handling and Disposal of 8-Ethylthiocaffeine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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